Cas no 105875-31-8 (1(2H)-Pyridinecarboxylic acid, 2-butyl-3,4-dihydro-4-oxo-, ethyl ester)
105875-31-8 structure
Product Name:1(2H)-Pyridinecarboxylic acid, 2-butyl-3,4-dihydro-4-oxo-, ethyl ester
CAS No:105875-31-8
MF:C12H19NO3
MW:225.284163713455
CID:1162172
Update Time:2024-07-26
1(2H)-Pyridinecarboxylic acid, 2-butyl-3,4-dihydro-4-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1(2H)-Pyridinecarboxylic acid, 2-butyl-3,4-dihydro-4-oxo-, ethyl ester
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- Inchi: 1S/C12H19NO3/c1-3-5-6-10-9-11(14)7-8-13(10)12(15)16-4-2/h7-8,10H,3-6,9H2,1-2H3
- InChI Key: KBXLFDUYZBRVGP-UHFFFAOYSA-N
- SMILES: C1(CCCC)N(C(OCC)=O)C=CC(=O)C1
Computed Properties
- Exact Mass: 225.13657
Experimental Properties
- Density: 1.062±0.06 g/cm3(Predicted)
- Boiling Point: 325.0±35.0 °C(Predicted)
- PSA: 46.61
- pka: -3.47±0.40(Predicted)
1(2H)-Pyridinecarboxylic acid, 2-butyl-3,4-dihydro-4-oxo-, ethyl ester Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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